Cas no 105800-42-8 (Benzenesulfonamide, 4-ethynyl-N,N-dimethyl-)

Benzenesulfonamide, 4-ethynyl-N,N-dimethyl-, is a specialized organic compound featuring a benzenesulfonamide core substituted with an ethynyl group at the para position and dimethylamine functionality on the sulfonamide nitrogen. This structure imparts unique reactivity, particularly in click chemistry applications, where the ethynyl group serves as a versatile handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The dimethylsulfonamide moiety enhances solubility and stability, making it suitable for use in pharmaceutical intermediates, materials science, and bioconjugation. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a valuable building block for constructing complex molecular architectures.

Benzenesulfonamide, 4-ethynyl-N,N-dimethyl- structure

105800-42-8 structure

Product Name:Benzenesulfonamide, 4-ethynyl-N,N-dimethyl-

CAS No:105800-42-8

MF:C₁₀H₁₁NO₂S

MW:209.26484131813

CID:1165760

PubChem ID:129210849

Update Time:2025-05-27

Benzenesulfonamide, 4-ethynyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-ethynyl-N,N-dimethyl-
- EN300-37372000
- SCHEMBL18946200
- 105800-42-8
- 4-ethynyl-N,N-dimethylbenzene-1-sulfonamide
- Inchi： 1S/C10H11NO2S/c1-4-9-5-7-10(8-6-9)14(12,13)11(2)3/h1,5-8H,2-3H3
- InChI Key： ZEEFKRPBSPCJOE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C#C)=CC=1)(N(C)C)(=O)=O

Computed Properties

Exact Mass: 209.05113
Monoisotopic Mass: 209.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 37.38

Benzenesulfonamide, 4-ethynyl-N,N-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37372000-0.05g	4-ethynyl-N,N-dimethylbenzene-1-sulfonamide	105800-42-8	95.0%	0.05g	$162.0	2025-03-18
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Enamine	EN300-37372000-1.0g	4-ethynyl-N,N-dimethylbenzene-1-sulfonamide	105800-42-8	95.0%	1.0g	$699.0	2025-03-18
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